Cas no 1384429-23-5 (methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate)

• Product Name: methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate
• CAS No: 1384429-23-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 4595895
• PubChem ID: 71755497
• Update Time: 2025-06-08

methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate

• Inchi： 1S/C11H17NO3/c1-11(2,3)9(13)8(6-5-7-12)10(14)15-4/h8H,5-6H2,1-4H3
• InChI Key： OBAIUDWEBDTTHB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CCC#N)C(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate

Introduction to Methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate (CAS No. 1384429-23-5)

Methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate, a compound with the chemical identifier CAS No. 1384429-23-5, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, exhibits potential applications in various biochemical pathways and synthetic chemistry.

The molecular structure of methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate consists of a carboxylate ester group linked to a cyanoethyl side chain, which is further connected to a branched alkyl backbone. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups within its structure allows for versatile reactivity, enabling its use in multiple synthetic transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The cyanoethyl group, in particular, has been identified as a key moiety in several bioactive molecules, contributing to their interaction with biological targets. Research has indicated that such functional groups can modulate enzyme activity and receptor binding, making them attractive for drug development purposes.

One of the most compelling aspects of methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate is its potential role as a building block in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. The dimethyl substitution on the pentanoate backbone further enhances its structural diversity, allowing for the creation of derivatives with tailored properties.

The ester functionality of this compound also makes it a candidate for further chemical modifications. Esterases and other hydrolases can readily cleave ester bonds, providing a pathway for the release of active species or for the introduction of new functional groups. This characteristic is particularly relevant in prodrug design, where esters are often employed to mask pharmacologically active moieties until they reach their target site.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate with greater accuracy. Molecular modeling studies have revealed insights into its potential interactions with biological targets, providing a rational basis for designing derivatives with enhanced efficacy and reduced side effects. These computational approaches are complemented by experimental validations, which have confirmed the predicted pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Techniques such as Grignard reactions and nucleophilic substitutions are commonly employed to construct the desired carbon-carbon bonds. The use of protective groups is also essential to prevent unwanted side reactions from occurring during the synthetic sequence.

In conclusion, methyl 2-(2-cyanoethyl)-4,4-dimethyl-3-oxopentanoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.